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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of
Pruvonertinib (also known as Rilzabrutinib or PRN1008), a potent and selective, orally active,
reversible covalent inhibitor of Bruton's Tyrosine Kinase (BTK). The data and protocols
summarized herein are essential for understanding the mechanism of action, potency, and
selectivity of this compound, making it a valuable resource for researchers in immunology,
oncology, and drug development.

Data Presentation: Quantitative Analysis of
Pruvonertinib's In Vitro Activity

The following tables summarize the key quantitative data on Pruvonertinib's in vitro activity,
including its biochemical potency against BTK and other kinases, as well as its effects in
various cellular assays.

Table 1: Biochemical Potency and Kinase Selectivity of Pruvonertinib
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Kinase Target IC50 (nM) Percent Inhibition @ 1 pM
BTK 1.3+£05 >90%
TEC 0.8+0.1 >90%
BMX 1.0£0.1 >90%
RLK (TXK) 1.2+0.3 >90%
BLK 6.3+0.7 >90%
ERBB4 Not specified >90%

Data compiled from a screening of 251 kinases. Only kinases with >90% inhibition at 1 uM are
listed with their corresponding IC50 values where available.[1][2]

Table 2: In Vitro Cellular Activity of Pruvonertinib

Assay Cell TypelSystem Endpoint IC50 (nM)
B-cell Proliferation ] )
) ] Human B-cells Proliferation 5+£24

(anti-IgM induced)
B-cell Activation )

] Human B-cells CD69 Expression 126 + 32
(CD69 expression)
Platelet Aggregation ]

i Human Platelets Aggregation 160
(plaque-stimulated)
o HCT-116 (epithelial o No cytotoxicity
Cytotoxicity ) Cell Viability
cell line) observed

[113]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide.
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Biochemical Kinase Inhibition Assay (Caliper
Electrophoresis Method)

This assay determines the half-maximal inhibitory concentration (IC50) of Pruvonertinib
against purified kinase enzymes.

Materials:

Recombinant human BTK enzyme

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-35)

e ATP

Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

Pruvonertinib (serial dilutions)

Caliper Life Sciences microfluidic electrophoresis system

Procedure:

Prepare serial dilutions of Pruvonertinib in DMSO and then dilute in kinase buffer.
 In areaction plate, add the kinase, the peptide substrate, and the Pruvonertinib dilution.
« Initiate the kinase reaction by adding a solution of ATP.

 Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specified time
(e.g., 60 minutes).

» Stop the reaction by adding a stop buffer.

¢ Analyze the reaction products using a Caliper microfluidic electrophoresis system to
separate the phosphorylated and unphosphorylated substrate.

o Calculate the percentage of kinase inhibition for each Pruvonertinib concentration relative
to a DMSO control.
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o Determine the IC50 value by fitting the data to a four-parameter logistic dose-response
curve.

Kinase Selectivity Profiling

To assess the selectivity of Pruvonertinib, it is screened against a large panel of purified
kinases.

Procedure:

» A single high concentration of Pruvonertinib (e.g., 1 pM) is tested against a panel of over
250 different kinases using a biochemical assay format (as described in 2.1 or a similar
method).[1]

o The percent inhibition for each kinase is determined.

» For kinases showing significant inhibition (e.g., >50% or >90%), a full IC50 curve is
generated to determine the precise potency.[1]

B-cell Proliferation Assay

This cellular assay measures the effect of Pruvonertinib on the proliferation of primary human
B-cells stimulated through the B-cell receptor (BCR).

Materials:

Isolated primary human B-cells

RPMI-1640 medium supplemented with fetal bovine serum, penicillin, and streptomycin

Anti-IgM antibody (for BCR stimulation)

Pruvonertinib (serial dilutions)

Cell proliferation reagent (e.g., BrdU or [3H]-thymidine)
Procedure:

o Plate primary human B-cells in a 96-well plate.
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o Treat the cells with serial dilutions of Pruvonertinib for a specified pre-incubation period.
» Stimulate the B-cells with an anti-IgM antibody to induce proliferation.

 Incubate the cells for a period of time (e.g., 72 hours).

e Add a cell proliferation reagent (e.g., BrdU) for the final hours of incubation.

e Lyse the cells and measure the incorporation of the proliferation reagent according to the
manufacturer's instructions.

o Calculate the percentage of proliferation inhibition for each Pruvonertinib concentration
relative to a DMSO control.

o Determine the IC50 value by fitting the data to a dose-response curve.[4]

Platelet Aggregation Assay

This assay evaluates the functional consequence of BTK inhibition by Pruvonertinib on
platelet activation and aggregation.

Materials:

Freshly drawn human whole blood or platelet-rich plasma

Platelet aggregation agonist (e.g., collagen, atherosclerotic plague homogenate)

Pruvonertinib (serial dilutions)

Platelet aggregometer
Procedure:

e Pre-incubate the blood or platelet-rich plasma with serial dilutions of Pruvonertinib or a
vehicle control.

e Add a platelet aggregation agonist to initiate aggregation.
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e Monitor the change in light transmission or impedance in a platelet aggregometer to
measure the extent of aggregation over time.

o Calculate the percentage of aggregation inhibition for each Pruvonertinib concentration

compared to the vehicle control.

o Determine the IC50 value from the resulting dose-response curve.[3]

Mandatory Visualizations
Signaling Pathway Diagram

The following diagram illustrates the B-cell receptor (BCR) signaling pathway and the point of
inhibition by Pruvonertinib.
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Caption: B-cell receptor signaling pathway and Pruvonertinib's mechanism of action.

Experimental Workflow Diagram

The following diagram outlines the general workflow for characterizing the in vitro activity of

Pruvonertinib.
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Caption: General workflow for in vitro characterization of Pruvonertinib.

Kinase Selectivity Profile

The following diagram illustrates the high selectivity of Pruvonertinib for BTK and a few other
related kinases.
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Caption: Kinase selectivity profile of Pruvonertinib at 1 pM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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